Cas no 508180-93-6 (1H-Pyrazole-4-carboxaldehyde, 1-(4-chlorophenyl)-5-methyl-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 1-(4-chlorophenyl)-5-methyl-
• CAS No: 508180-93-6
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 1569415
• PubChem ID: 15767231
• Update Time: 2025-04-21

1H-Pyrazole-4-carboxaldehyde, 1-(4-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 1-(4-chlorophenyl)-5-methyl-
• 1-(4-chlorophenyl)-5-methylpyrazole-4-carbaldehyde
• 1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde
• DTXSID60578134
• SCHEMBL16245851
• 508180-93-6

• Inchi： 1S/C11H9ClN2O/c1-8-9(7-15)6-13-14(8)11-4-2-10(12)3-5-11/h2-7H,1H3
• InChI Key： YFSKCOZZIGKODR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=C(C=O)C=N1

Computed Properties

• Exact Mass: 220.04047
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89